2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Product Name, component content, use to, Acetone declared packaging
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C110715-100g |
Chloranilic acid |
87-88-7 | 98% | 100g |
¥799.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C110715-25g |
Chloranilic acid |
87-88-7 | 98% | 25g |
¥299.90 | 2023-09-03 | |
| TRC | C325250-1g |
Chloranilic Acid |
87-88-7 | 1g |
$ 57.00 | 2023-04-18 | ||
| TRC | C325250-10g |
Chloranilic Acid |
87-88-7 | 10g |
$ 63.00 | 2023-09-08 | ||
| TRC | C325250-25g |
Chloranilic Acid |
87-88-7 | 25g |
$ 60.00 | 2022-04-01 | ||
| TRC | C325250-50g |
Chloranilic Acid |
87-88-7 | 50g |
$ 136.00 | 2023-04-18 | ||
| TRC | C325250-100g |
Chloranilic Acid |
87-88-7 | 100g |
$ 238.00 | 2023-04-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C805215-500g |
Chloranilic acid |
87-88-7 | 98% | 500g |
2,968.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | C8136-25G |
Chloranilic acid |
87-88-7 | 25g |
¥604.87 | 2023-11-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BQ480-1g |
Chloranilic acid |
87-88-7 | 98.0%(LC&T) | 1g |
￥109.0 | 2022-06-10 |
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Chloranilic acid, chemically known as 2,4-dichlorobenzoic acid, is a significant compound in the field of organic chemistry and pharmaceutical research. With a molecular formula of C₆H₃Cl₂O₄, this aromatic carboxylic acid derivative has garnered considerable attention due to its versatile applications in synthesis and as an intermediate in various chemical processes. The compound's unique structure, featuring two chlorine substituents on a benzoic acid backbone, imparts distinct reactivity that makes it valuable in multiple industrial and research settings.
The CAS No. 87-88-7 identifier firmly establishes its chemical identity and distinguishes it from other related compounds. This numerical code ensures precise referencing in scientific literature, patents, and regulatory documents, facilitating accurate communication among researchers and industry professionals. The compound's stability under standard conditions and its solubility in polar organic solvents enhance its utility in both laboratory-scale reactions and large-scale manufacturing processes.
Recent advancements in the utilization of Chloranilic acid have highlighted its role in the development of novel pharmaceuticals and agrochemicals. Its derivatives have been explored as intermediates in synthesizing active pharmaceutical ingredients (APIs) that exhibit potent biological activities. For instance, studies have demonstrated its incorporation into heterocyclic frameworks, which are known for their pharmacological properties. These findings underscore the compound's potential as a building block in medicinal chemistry.
In the realm of material science, Chloranilic acid has been investigated for its contributions to the development of advanced polymers and coatings. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for creating functional materials with tailored properties. Researchers have leveraged its structural features to design polymers that exhibit enhanced thermal stability and mechanical strength, which are critical for high-performance applications.
The environmental chemistry perspective on Chloranilic acid also reveals intriguing insights. Studies have examined its degradation pathways under various environmental conditions, providing valuable data for assessing its ecological impact. Additionally, the compound has been scrutinized for its role in catalytic processes that aim to minimize waste and improve efficiency in chemical synthesis. Such efforts align with global initiatives to promote sustainable chemistry practices.
From an industrial standpoint, the production and application of Chloranilic acid are optimized through continuous process improvements. Manufacturers have developed efficient synthetic routes that enhance yield while reducing byproduct formation. These innovations not only lower production costs but also contribute to greener manufacturing practices by minimizing environmental footprint.
The intersection of Chloranilic acid with biotechnology has opened new avenues for research. Researchers are exploring its potential as a substrate for enzymatic reactions, where it serves as a precursor for more complex molecules. Such applications could revolutionize bioprocessing by enabling the production of high-value compounds through enzymatically controlled pathways.
Future prospects for Chloranilic acid include its integration into emerging fields such as nanotechnology and renewable energy solutions. Its unique chemical properties make it a promising candidate for developing novel materials that could enhance energy storage devices or serve as catalysts in energy conversion systems. As research progresses, the compound's versatility is likely to unlock even more innovative applications across diverse scientific disciplines.
